Cas no 1804689-31-3 (2-(Bromomethyl)-4-(difluoromethyl)-3-methoxypyridine)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-3-methoxypyridine
• CAS No: 1804689-31-3
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4847790
• Update Time: 2025-06-14

2-(Bromomethyl)-4-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H8BrF2NO/c1-13-7-5(8(10)11)2-3-12-6(7)4-9/h2-3,8H,4H2,1H3
• InChI Key： TVUSKGRKEBEVCQ-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)F)C=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 2
• Topological Polar Surface Area: 22.1

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-3-methoxypyridine

Comprehensive Overview of 2-(Bromomethyl)-4-(difluoromethyl)-3-methoxypyridine (CAS No. 1804689-31-3)

2-(Bromomethyl)-4-(difluoromethyl)-3-methoxypyridine (CAS No. 1804689-31-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a methoxy substituent, enhances its reactivity and selectivity, making it a valuable tool for chemists exploring novel drug candidates or crop protection agents.

The growing interest in fluorinated compounds and heterocyclic building blocks has positioned 2-(Bromomethyl)-4-(difluoromethyl)-3-methoxypyridine as a focal point in modern synthetic chemistry. Researchers are increasingly leveraging its properties to develop targeted therapies and sustainable agrochemicals, aligning with global trends toward precision medicine and environmentally friendly farming practices. Its CAS No. 1804689-31-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of this compound lies in its versatility. The bromomethyl group facilitates nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores or functional moieties. Meanwhile, the difluoromethyl group contributes to metabolic stability and bioavailability, addressing common challenges in drug design. These attributes make it a preferred choice for projects involving kinase inhibitors, antiviral agents, or herbicide development.

In the context of green chemistry, 2-(Bromomethyl)-4-(difluoromethyl)-3-methoxypyridine is also gaining attention for its potential in reducing synthetic steps and minimizing waste. Innovations in catalytic processes and flow chemistry have further optimized its production, catering to the demand for cost-effective and scalable intermediates. This aligns with industry priorities such as carbon footprint reduction and process intensification.

For researchers exploring structure-activity relationships (SAR), this compound offers a robust platform for modifications. Its pyridine core allows for systematic tuning of electronic and steric properties, which is crucial in optimizing ligand-receptor interactions. Recent publications highlight its utility in designing allosteric modulators and proteolysis-targeting chimeras (PROTACs), underscoring its role in advancing next-generation therapeutics.

The analytical characterization of 2-(Bromomethyl)-4-(difluoromethyl)-3-methoxypyridine (CAS No. 1804689-31-3) typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise quality control, a critical factor for industries adhering to Good Manufacturing Practices (GMP). Additionally, its stability under various storage conditions makes it a reliable reagent for long-term research projects.

As the scientific community continues to prioritize drug repurposing and multi-targeted approaches, the demand for versatile intermediates like 2-(Bromomethyl)-4-(difluoromethyl)-3-methoxypyridine is expected to rise. Its compatibility with high-throughput screening platforms and combinatorial chemistry further enhances its appeal. By integrating this compound into their workflows, researchers can accelerate the discovery of innovative solutions for unmet medical and agricultural needs.